Cas no 7668-87-3 (N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine)

• Product Name: N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine
• CAS No: 7668-87-3
• MF: C₂₁H₂₇NO₆
• MW: 389.442186594009
• CID: 982856
• PubChem ID: 12934234
• Update Time: 2025-11-01

N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine Chemical and Physical Properties

Names and Identifiers

• N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3,4,5-trimethoxyphenyl)acetamide
• (3,4,5-trimethoxy-phenyl)-acetic acid-(3,4-dimethoxy-phenethylamide)
• (3,4,5-Trimethoxy-phenyl)-essigsaeure-(3,4-dimethoxy-phenaethylamid)
• C-(3.4.5-Trimethoxy-phenyl)-N-(3.4-dimethoxy-phenaethyl)-acetamid
• N-(3,4-DIMETHOXYPHENETHYL)-2-(3,4,5-TRIMETHOXYPHENYL)ACETAMIDE
• N-[2-(3,4-dimethoxyphenyl)ethyl]-3,4,5-trimethoxyphenylacetamide
• Trimethylaether-homogallussaeure-homoveratrylamid
• DTXSID30513350
• SCHEMBL6378383
• MFCD05357319
• FGPUFQRNZGCKQV-UHFFFAOYSA-N
• N-[2-(3,4-Dimethoxy-phenyl)-ethyl]-3,4,5-trimethoxyphenyl-acetamide
• FT-0675597
• AKOS029251124
• 7668-87-3
• SY348008
• DA-41401

• Inchi： 1S/C21H27NO6/c1-24-16-7-6-14(10-17(16)25-2)8-9-22-20(23)13-15-11-18(26-3)21(28-5)19(12-15)27-4/h6-7,10-12H,8-9,13H2,1-5H3,(H,22,23)
• InChI Key： FGPUFQRNZGCKQV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC(NCCC1C=CC(=C(C=1)OC)OC)=O)OC)OC

Computed Properties

• Exact Mass: 389.18400
• Monoisotopic Mass: 389.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 580.1±50.0 °C at 760 mmHg
• Flash Point: 304.7±30.1 °C
• Solubility: Dichloromethane, Methanol
• PSA: 75.25000
• LogP: 3.02190
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine

Comprehensive Overview of N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine (CAS No. 7668-87-3)

N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine, with the CAS number 7668-87-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique trimethoxyphenyl and homoveratrylamine moieties, exhibits potential applications in drug development and molecular studies. Researchers are increasingly exploring its properties due to its structural similarity to bioactive molecules, making it a subject of interest in medicinal chemistry and neuropharmacology.

The compound's chemical structure features a 3,4,5-trimethoxyphenylacetyl group linked to a homoveratrylamine backbone, which contributes to its distinct physicochemical properties. This configuration is often associated with interactions targeting specific enzyme systems and receptor pathways. Recent studies highlight its relevance in exploring central nervous system (CNS) modulation, aligning with current trends in neurodegenerative disease research and cognitive enhancement.

In the context of user search trends, queries such as "N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine uses" and "CAS 7668-87-3 applications" reflect growing curiosity about its practical implications. Additionally, the compound's potential role in synthetic biology and precursor synthesis has sparked discussions in online forums and academic circles. Its relevance to green chemistry principles—such as reduced toxicity and sustainable synthesis methods—also aligns with contemporary environmental concerns.

From a technical perspective, N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine is synthesized through multi-step organic reactions, often involving acylation and amine coupling techniques. Analytical methods like HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying its purity and structural integrity. These methodologies are frequently searched by professionals seeking analytical protocols or quality control standards for similar compounds.

The compound's stability and solubility profiles are key considerations for formulation scientists. Recent advancements in drug delivery systems have prompted investigations into its compatibility with lipid-based carriers and nanoparticulate platforms. Such innovations address common search queries like "improving bioavailability of trimethoxyphenyl derivatives" and "novel drug formulations for CNS targets."

In summary, N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine (CAS 7668-87-3) represents a versatile compound with multifaceted applications. Its intersection with cutting-edge research and alignment with industry trends ensures its continued relevance in scientific discourse. For researchers and enthusiasts alike, understanding its mechanistic pathways and synthetic routes remains a valuable pursuit in advancing biomolecular science.